Cas no 75680-21-6 (Italipyrone)

• Product Name: Italipyrone
• CAS No: 75680-21-6
• MF: C₂₂H₂₄O₇
• MW: 400.421767234802
• CID: 2048231
• PubChem ID: 131753102
• Update Time: 2025-04-21

Italipyrone Chemical and Physical Properties

Names and Identifiers

• Italipyrone
• CHEBI:175198
• 3-[(5-acetyl-4,6-dihydroxy-2-prop-1-en-2-yl-2,3-dihydro-1-benzouran-7-yl)methyl]-6-ethyl-4-hydroxy-5-methylpyran-2-one
• 4H-Pyran-4-one, 3-[[5-acetyl-2,3-dihydro-4,6-dihydroxy-2-(1-methylethenyl)-7-benzofuranyl]methyl]-6-ethyl-2-hydroxy-5-methyl-
• 75680-21-6
• DTXSID301103773

• Inchi： 1S/C22H24O7/c1-6-15-10(4)18(24)14(22(27)29-15)7-12-19(25)17(11(5)23)20(26)13-8-16(9(2)3)28-21(12)13/h16,24-26H,2,6-8H2,1,3-5H3
• InChI Key： ZWZHMUVNNKKVBT-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C(C(C)=O)=C(C=2CC1C(=C)C)O)O)CC1C(=O)OC(CC)=C(C)C=1O

Computed Properties

• Exact Mass: 400.15220310g/mol
• Monoisotopic Mass: 400.15220310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones